Cas no 432-70-2 (a-Carotene)

• Product Name: a-Carotene
• CAS No: 432-70-2
• MF: C₄₀H₅₆
• MW: 536.872652053833
• CID: 330314
• PubChem ID: 329765595
• Update Time: 2025-04-19

a-Carotene Chemical and Physical Properties

Names and Identifiers

• b,e-Carotene
• α-Carotene
• .beta.,.epsilon.-Carotene
• All-trans-α-carotene
• Β,Ε-CAROTENE
• (all-E)-1,3,3-Trimethyl-2-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-2-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaenyl]cyclohexene
• a-Carotene
• a-Carotene, all-trans- (8CI)
• all-trans-a-Carotene
• Cyclohexene,1,3,3-trimethyl-2-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-2-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaenyl]-,(all-E)-
• Hi-Alpha

• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-23,25-28,37H,15-16,24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
• InChI Key： ANVAOWXLWRTKGA-JLTXGRSLSA-N
• SMILES： C1(C)(C)CCC=C(C)C1/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)/C)/C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.6

a-Carotene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes